Cas no 207683-17-8 (Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI))

• Product Name: Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI)
• CAS No: 207683-17-8
• MF: Cl₆H₂Na₂OOs
• MW: 466.94281244278
• MDL: MFCD00150185
• CID: 241885
• PubChem ID: 71311526
• Update Time: 2025-06-11

Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI)
• disodium,hexachloroosmium(2-),hydrate
• NULL
• Sodium hexachloroosmate(IV)hydrate
• disodium;hexachloroosmium(2-);hydrate
• Sodium hexachloroosmate((IV) hydrate
• Sodium hexachloroosmiate(IV) xhydrate
• MFCD00150185
• 207683-17-8
• Sodium hexachloroosmate(2-)--water (2/1/1)
• DTXSID40746596
• Sodium hexachloroosmate(IV) hydrate
• SODIUM HEXACHLOROOSMATE(IV)HYDRATE, 38.0-41.0% OS

• MDL： MFCD00150185
• Inchi： 1S/6ClH.2Na.H2O.Os/h6*1H;;;1H2;/q;;;;;;2*+1;;+4/p-6
• InChI Key： PQSWAUXOSHGRPF-UHFFFAOYSA-H
• SMILES： [Os-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[Na+].[Na+].O

Computed Properties

• Exact Mass: 465.76500
• Monoisotopic Mass: 465.76470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not available
• PSA: 9.23000
• LogP: -18.04030
• Solubility: Not available

Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) Security Information

• Hazardous Material transportation number：UN 3290 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R34

Additional information on Osmate(2-),hexachloro-, disodium, hydrate, (OC-6-11)- (9CI)

Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) (CAS No. 207683-17-8): A Comprehensive Overview

Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) (CAS No. 207683-17-8) is a complex inorganic compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound is a hydrate form of a hexachloroosmate(II) disodium salt, characterized by its high stability and reactivity in various chemical reactions.

The structure of Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) is composed of an osmium atom surrounded by six chlorine atoms, forming a hexachloroosmate(II) anion. This anion is balanced by two sodium cations and a variable number of water molecules, which contribute to its hydrate form. The compound's molecular formula is Na₂[OsCl₆]·nH₂O, where n represents the number of water molecules associated with the hydrate.

In terms of physical properties, Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) is a white to pale yellow crystalline solid with a high melting point. It is soluble in water and exhibits good solubility in polar organic solvents such as methanol and ethanol. The compound's high solubility makes it suitable for various chemical reactions and applications in solution-based processes.

The chemical properties of Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) are particularly noteworthy. The hexachloroosmate(II) anion is highly reactive and can participate in a variety of redox reactions. It can act as an oxidizing agent in organic synthesis, facilitating the oxidation of alcohols to aldehydes or ketones. Additionally, the compound can be used as a precursor for the synthesis of other osmium-based compounds and materials.

Recent research has explored the potential applications of Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) in various fields. In materials science, the compound has been investigated for its use in the development of novel catalysts for industrial processes. Its high stability and reactivity make it an attractive candidate for catalytic applications where controlled redox reactions are required.

In the field of nanotechnology, Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) has been used as a precursor for the synthesis of osmium-based nanoparticles. These nanoparticles exhibit unique electronic and magnetic properties that can be exploited in advanced technological applications such as sensors and electronic devices.

The environmental impact of Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) is also an important consideration. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Research into the biodegradability and toxicity of the compound is ongoing to ensure its safe use in various applications.

In conclusion, Osmate(2-), hexachloro-, disodium, hydrate, (OC-6-11)- (9CI) (CAS No. 207683-17-8) is a versatile compound with a wide range of potential applications in chemistry, materials science, and nanotechnology. Its unique structure and properties make it a valuable tool for researchers and industry professionals alike. As research continues to advance our understanding of this compound, it is likely that new and innovative uses will be discovered.